Cas no 2228097-12-7 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2228097-12-7
• MF: C₁₅H₂₂N₂O₆
• MW: 326.344984531403
• CID: 5772343
• PubChem ID: 165861427
• Update Time: 2025-06-07

2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228097-12-7
• EN300-1892492
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-3-hydroxypropanoic acid
• 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C15H22N2O6/c1-15(2,3)23-14(21)17-10-6-5-8(22-4)7-9(10)12(18)11(16)13(19)20/h5-7,11-12,18H,16H2,1-4H3,(H,17,21)(H,19,20)
• InChI Key： IJDBTKRSCAJMNJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C(C(=O)O)N)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.14778643g/mol
• Monoisotopic Mass: 326.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 131Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid

2-Amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228097-12-7, known as 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a phenyl ring substituted with specific functional groups, including a tert-butoxy carbonyl amino group and a methoxy group. These substituents contribute to the compound's stability and reactivity, enabling it to participate in various chemical reactions. The presence of an amino group and a hydroxypropanoic acid moiety further enhances its versatility, allowing for potential interactions with biological systems. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis and enzyme inhibition.

Recent advancements in synthetic chemistry have provided new insights into the efficient synthesis of this compound. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and green chemistry principles have significantly improved the production efficiency. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high purity levels. These developments are crucial for scaling up production to meet the demands of preclinical studies and industrial applications.

In terms of biological activity, this compound has shown promising results in vitro assays targeting key enzymes involved in inflammatory responses and neurodegenerative diseases. Its ability to inhibit specific kinases suggests potential applications in the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. Furthermore, studies conducted on cellular models have demonstrated its capacity to modulate intracellular signaling pathways without inducing significant cytotoxicity, indicating a favorable safety profile.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Docking studies have revealed its potential binding modes with target proteins, providing valuable information for structure-based drug design. Additionally, molecular dynamics simulations have shed light on its conformational flexibility and stability within physiological environments, further supporting its suitability as a lead compound for drug development.

From an environmental perspective, the synthesis and disposal of this compound have been optimized to minimize ecological impact. The adoption of sustainable practices, such as recycling solvents and reducing waste generation, aligns with current global efforts toward greener chemical processes. These measures not only enhance the eco-friendliness of the production process but also contribute to cost-effectiveness by reducing resource consumption.

In conclusion, 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-hydroxypropanoic acid represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a promising candidate for future therapeutic interventions. Continued research into its properties and mechanisms will undoubtedly unlock further potential, solidifying its role in both academic and industrial settings.